(2S)-2-Methyl-3-quinolin-4-ylpropan-1-ol

• IUPAC Name: (2S)-2-methyl-3-quinolin-4-ylpropan-1-ol
• InChI: InChI=1S/C13H15NO/c1-10(9-15)8-11-6-7-14-13-5-3-2-4-12(11)13/h2-7,10,15H,8-9H2,1H3/t10-/m0/s1
• InChI Key: FZDOPFWYPIIYFP-JTQLQIEISA-N
• Canonical SMILES: CC(CC1=CC=NC2=CC=CC=C12)CO
• Isomeric SMILES: C[C@@H](CC1=CC=NC2=CC=CC=C12)CO
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and any common names or synonyms it might have. It may also include information about the class of compounds it belongs to and its relevance or use in certain fields.

Molecular Structure Analysis

Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods can be used.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the products formed from these reactions.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. Techniques such as thermal analysis can be used to determine some of these properties.

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves interactions with proteins or other biological molecules.

Safety and Hazards

Information on safety and hazards is typically found in material safety data sheets. This includes information on toxicity, flammability, and safe handling and disposal procedures.

Future Directions

Future directions could involve potential applications of the compound, or areas of research that could be pursued. This could be based on the compound’s properties, its mechanism of action, or its role in certain chemical reactions.